Cas no 2097869-46-8 (N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097869-46-8
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 6007912
• PubChem ID: 126855204
• Update Time: 2025-05-25

N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• N-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]pyridazin-3-amine
• N-[1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-yl]pyridazin-3-amine
• F6550-6461
• 2097869-46-8
• AKOS032461607

• Inchi： 1S/C17H22N4O2S/c1-11-8-12(2)14(4)17(13(11)3)24(22,23)21-9-15(10-21)19-16-6-5-7-18-20-16/h5-8,15H,9-10H2,1-4H3,(H,19,20)
• InChI Key： ADGFJGBDTGASQV-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(N1CC(C1)NC1=CC=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine

Comprehensive Overview of N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097869-46-8)

The compound N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097869-46-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azetidin-3-yl and pyridazin-3-amine moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its tetramethylbenzenesulfonyl group, which may enhance binding affinity and selectivity.

In recent years, the demand for novel small molecules like N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine has surged, driven by advancements in precision medicine and personalized therapies. This compound's CAS No. 2097869-46-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its potential role in modulating cellular pathways or inhibiting protein-protein interactions aligns with current trends in oncology, neurology, and immunology, where targeted therapies are increasingly prioritized.

The synthesis and characterization of N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. The tetramethylbenzenesulfonyl group, in particular, contributes to the compound's stability and solubility, which are critical factors for in vitro and in vivo studies. Researchers often explore derivatives of this compound to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, addressing common challenges in drug development.

From an industrial perspective, CAS No. 2097869-46-8 represents a valuable intermediate for the production of more complex molecules. Its azetidin-3-yl and pyridazin-3-amine functionalities are versatile building blocks in medicinal chemistry, enabling the creation of diverse libraries for high-throughput screening. This adaptability makes it a focal point for pharmaceutical companies investing in next-generation therapeutics, especially those targeting rare diseases or unmet medical needs.

Environmental and safety considerations are also paramount when working with N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of formulation development and long-term storage.

In summary, N-1-(2,3,5,6-tetramethylbenzenesulfonyl)azetidin-3-ylpyridazin-3-amine (CAS No. 2097869-46-8) is a compound of significant scientific and commercial interest. Its structural complexity and potential therapeutic applications position it at the forefront of modern drug discovery. As research continues to uncover its full potential, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.